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Introduction

CLN-049 is an investigational, humanized, IgG1-based bispecific T-cell engager designed for
the treatment of acute myeloid leukemia (AML) and myelodysplastic syndrome (MDS).[1][2] It
operates by creating a synapse between a patient's T-cells and leukemic blasts, redirecting the
immune system to identify and eliminate cancerous cells. This document provides detailed
application notes on its mechanism, clinical findings, and protocols for its use in a research
context.

Mechanism of Action

CLN-049 simultaneously binds to the CD3 receptor on T-cells and the FMS-like tyrosine kinase
3 (FLT3) receptor on leukemic cells.[3] FLT3, a proto-oncogene, is expressed on the surface of
AML blasts in over 80% of patients.[2][3] A key advantage of CLN-049 is its ability to bind to the
extracellular domain of both wild-type and mutated forms of FLT3, making it potentially effective
regardless of the patient's FLT3 mutational status.[3][4] This contrasts with FLT3 tyrosine
kinase inhibitors (TKIs), which are typically effective only in the 20-30% of AML cases with
specific FLT3 mutations.[3]
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The molecule is engineered with two Fab arms for high-avidity binding to FLT3 and two
functionally monovalent single-chain Fv domains for CD3 binding, which helps to minimize non-
specific T-cell activation.[3] The Fc domain has been silenced to prevent off-target effector
functions.[5] By bridging the T-cell and the cancer cell, CLN-049 induces T-cell activation and
proliferation, leading to potent, targeted lysis of the FLT3-expressing leukemic cells.[6]
Preclinical studies have demonstrated that this action is effective even at the low effector-to-
target ratios typically seen in patients with overt disease.[6]

Diagram 1: Mechanism of action of CLN-049.

Application in Leukemia Research

CLN-049 is currently under investigation in a Phase 1 clinical trial (NCT05143996) for patients
with relapsed/refractory (R/R) AML and MDS.[2][7] Data from this trial demonstrates its
potential as a therapeutic agent and provides a framework for its application in research
settings.

Primary Applications:

e Therapeutic for R/R AML and MDS: The primary application is as a treatment for patients
who have failed or are intolerant to standard therapies.[8]

o Treatment Across Genetic Subtypes: Clinical responses have been observed regardless of
baseline genetic risk, including in patients with TP53 mutations, who typically have a very
poor prognosis.[2][9]

o Measurable Residual Disease (MRD) Eradication: CLN-049 has demonstrated the ability to
induce MRD-negative responses, a key indicator of deep remission and improved outcomes.
[2] A parallel study is specifically investigating its use in AML patients with MRD.[4][7]

Quantitative Data Summary

The following tables summarize key data from the Phase 1 study of CLN-049 in patients with
R/R AML and MDS.

Table 1: Patient Demographics and Baseline
Characteristics
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Characteristic

Value (N=40)

Median Age (years)

72 (range: 25-84)

Diagnosis

AML: 34, MDS: 6

Median Prior Therapies

2 (range: 1-8 for AML)

(Data as of June 9, 2025 data cut-off)[2]

Table 2: Efficacy of CLN-049 in RIR AML (Evaluable

Patients)
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Composite
. Complete Overall Response

Target Dose (TD) No. of Patients

Response (CRc) Rate (ORR)

Rate
> 6 ug/kg 23 30% 57%
12 pg/kg (highest

halkg (hig 13 31% 69%

dose)

(Data as of June 9,
2025 data cut-off for =
6 pg/kg dose and a
later 2025 data cut-off
for the 12 pg/kg dose)
[2][10][11]

CRc includes
Complete Response
(CR), CR with
incomplete
hematologic recovery
(CRi), and CR with
partial hematologic
recovery (CRh). ORR
includes CRc plus
Morphologic
Leukemia-Free State
(MLFS) and Partial
Response (PR).[2]

Table 3: Safety Profile (All Treated Patients)
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Treatment-Emergent Adverse Event .
Incidence (Grade =3)

(TEAE)

Febrile Neutropenia 20.0%
White Blood Cell Count Decrease 17.8%
Pneumonia 11.1%
Neutrophil Count Decrease 11.1%

(Data as of December 8, 2025)[7]

The most common TEAESs of any grade
included infusion reactions and cytokine release
syndrome (CRS), which were generally

manageable.[10]

Experimental Protocols

Detailed protocols for preclinical and clinical evaluation of CLN-049 are crucial for reproducible
research.

Protocol 1: In Vitro T-Cell Dependent Cellular
Cytotoxicity (TDCC) Assay

Objective: To assess the potency of CLN-049 in mediating T-cell killing of FLT3-expressing
leukemia cells.

Materials:

o Target Cells: FLT3-expressing AML cell lines (e.g., MV4-11, EOL-1) or primary patient-
derived AML blasts.

» Effector Cells: Human Pan T-cells isolated from healthy donor peripheral blood mononuclear
cells (PBMCs).

o Reagents: CLN-049, cell culture medium (e.g., RPMI-1640 with 10% FBS), lactate
dehydrogenase (LDH) cytotoxicity detection Kkit.
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Equipment: 96-well U-bottom plates, incubator, plate reader.

Methodology:

Cell Preparation: Culture target and effector cells under standard conditions. On the day of
the assay, wash and resuspend cells in assay medium.

Plating: Plate target cells at a density of 1x10™4 cells/well in a 96-well plate.

Effector Cell Addition: Add effector T-cells at various Effector-to-Target (E:T) ratios (e.qg.,
10:1, 5:1, 1:1, 1:20).[12]

CLN-049 Addition: Add serial dilutions of CLN-049 to the wells. Include a no-antibody control
and a maximum lysis control (target cells treated with lysis buffer).

Incubation: Incubate the plate for 18-24 hours at 37°C, 5% CO2.

Cytotoxicity Measurement: Centrifuge the plate. Collect the supernatant and measure LDH
release using a commercially available kit according to the manufacturer's instructions.

Data Analysis: Calculate the percentage of specific lysis for each condition using the formula:
(% Specific Lysis) = 100 * (Experimental Release - Spontaneous Release) / (Maximum
Release - Spontaneous Release). Plot the results to determine the EC50 (half-maximal
effective concentration).

Protocol 2: Phase 1 Clinical Trial Workflow for R/IR
AML/MDS

Objective: To evaluate the safety, tolerability, pharmacokinetics (PK), pharmacodynamics, and

preliminary efficacy of CLN-049.
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Diagram 2: Phase 1 clinical trial workflow for CLN-049.

Protocol 3: MRD Detection by Multiparameter Flow
Cytometry

Objective: To quantify residual leukemic cells in bone marrow aspirates of patients post-

treatment.
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Materials:
o Sample: First-pull bone marrow aspirate collected in EDTA or heparin.

o Reagents: Red blood cell lysis buffer, fluorochrome-conjugated monoclonal antibodies (see
panel below), fixation/permeabilization buffers if needed.

o Equipment: Multiparameter flow cytometer (=8 colors recommended).[8]

Antibody Panel Core Markers (ELN Recommendation):[13]

CD45 (for gating hematopoietic cells)

CD34, CD117 (stem/progenitor markers)

CD33, CD13 (myeloid markers)

CD56, CD7, HLA-DR (aberrancy markers)

Methodology:

o Sample Preparation: Process bone marrow aspirate within 3 days of collection.[13] Perform
red blood cell lysis.

» Staining: Incubate the cell suspension with the pre-titrated antibody cocktail in the dark at
4°C for 20-30 minutes.

e Wash: Wash cells with staining buffer (e.g., PBS with 2% FBS) to remove unbound
antibodies.

e Acquisition: Acquire a minimum of 500,000 to 1,000,000 total CD45-expressing events on
the flow cytometer to ensure adequate sensitivity.[14]

e Data Analysis:

o Gate on viable, single CD45+ events.
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o lIdentify the blast population based on low side scatter and dim-to-moderate CD45

expression.

o Analyze the blast gate for leukemia-associated immunophenotypes (LAIPS) identified at
diagnosis or for a "different-from-normal” (DfN) pattern.

o Quantify the percentage of MRD cells within the total nucleated cells or total CD45+ cells.
A negative result is typically defined by the absence of a detectable aberrant population

within the acquired events.[13]

FLT3 Signhaling and Therapeutic Intervention

FLT3 is a receptor tyrosine kinase crucial for normal hematopoiesis.[12] In AML, activating
mutations or overexpression of FLT3 leads to constitutive signaling through pathways like
PISK/AKT and RAS/MAPK, promoting leukemic cell proliferation and survival.[3] While TKIs
block this intracellular signaling, CLN-049 targets the extracellular domain, leveraging an

entirely different, immune-based mechanism to eliminate the cell.
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Diagram 3: FLT3 signaling pathway and points of therapeutic intervention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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